(2E)-3-[5-(2,4-dichlorophenyl)furan-2-yl]-1-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-[5-(2,4-dichlorophenyl)furan-2-yl]-1-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H11Cl2FO2/c20-13-3-8-16(17(21)11-13)19-10-7-15(24-19)6-9-18(23)12-1-4-14(22)5-2-12/h1-11H/b9-6+
• InChI Key: UDNMEXKLQIPYTI-RMKNXTFCSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C=CC2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C=C/C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C19H11Cl2FO2
• Molecular Weight: 361.2 g/mol

Description

(2E)-3-[5-(2,4-dichlorophenyl)furan-2-yl]-1-(4-fluorophenyl)prop-2-en-1-one, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF24 belongs to the class of chalcones, which are compounds that possess a characteristic α, β-unsaturated carbonyl group. This group is responsible for the biological activity of chalcones, including EF24.

Scientific Research Applications

Synthesis and Structural Studies

• Salian et al. (2018) synthesized chalcone derivatives, including (2E)-3-[5-(2,4-dichlorophenyl)furan-2-yl]-1-(4-fluorophenyl)prop-2-en-1-one, via Claisen-Schmidt condensation. They performed crystal structure analysis and Hirshfeld surface studies, providing insights into molecular interactions and structural configurations (Salian et al., 2018).

Biological Activities

• Prabakaran et al. (2021) studied novel chalcone derivatives, including this compound, for their antioxidant properties. Their findings suggest significant in vitro antioxidant activity, supported by ADMET, QSAR, and molecular docking studies (Prabakaran et al., 2021).

Photophysical Properties

• Kumari et al. (2017) researched the absorption and fluorescence characteristics of similar chalcone derivatives. Their work highlights how solvent polarity affects these compounds' photophysical properties, indicating potential applications in materials science (Kumari et al., 2017).

Organic Semiconductors

• Oniwa et al. (2013) synthesized furan-based biphenyl end-capped oligomers, related to this compound, for use in organic light-emitting field effect transistors. Their study provides insights into how molecular packing structure influences carrier mobility and luminescence in organic semiconductors (Oniwa et al., 2013).

Electronic Properties

• Najiya et al. (2014) synthesized (E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one and conducted a thorough analysis of its molecular structure, hyperpolarizability, and electronic properties using HF and DFT methods. This research contributes to understanding the electronic and nonlinear optical properties of similar compounds (Najiya et al., 2014).